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Introduction
3-Mercaptopropanol (CAS No. 19721-22-3), also known as 3-sulfanylpropan-1-ol, is a

bifunctional organic compound containing both a primary alcohol and a primary thiol functional

group.[1] This unique structure allows it to participate in a wide range of chemical reactions,

making it a valuable reagent in organic synthesis and materials science.[1][2] Its ability to form

self-assembled monolayers (SAMs) on noble metal surfaces, particularly gold, has led to its

extensive use in surface modification, nanotechnology, and the development of biosensors.[2]

[3] This guide provides a comprehensive overview of the core physicochemical properties of 3-
Mercaptopropanol, detailed experimental protocols for their determination, and a key

application in the formation of SAMs.

Physicochemical Properties
The following tables summarize the key physicochemical properties of 3-Mercaptopropanol.

Table 1: General and Physical Properties
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Property Value Reference(s)

Molecular Formula C₃H₈OS [1]

Molecular Weight 92.16 g/mol [2]

Appearance Clear, colorless liquid [1]

Odor Strong, unpleasant [1]

Density 1.067 g/mL at 20 °C [2]

Boiling Point 81-82 °C at 10 mmHg [2]

Refractive Index (n20/D) 1.495 [2]

Flash Point 85 °C (185 °F) [2]

Vapor Pressure 0.188 mmHg at 25 °C [2]

pKa 10.05 ± 0.10 (Predicted) [2]

Solubility Soluble in water [1]

Table 2: Spectroscopic Data
Spectrum Type Key Features/Notes

¹H NMR Data available, provides structural confirmation.

¹³C NMR Data available for structural elucidation.

IR Spectroscopy Characteristic peaks for O-H and S-H stretching.

Mass Spectrometry
Provides information on the molecular weight

and fragmentation pattern.

Experimental Protocols
This section details generalized experimental methodologies for the determination of key

physicochemical properties and a common application of 3-Mercaptopropanol.

Determination of Boiling Point (Micro Method)
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This method is suitable for determining the boiling point of a small volume of liquid.

Apparatus:

Thiele tube or similar heating apparatus

Thermometer

Capillary tube (sealed at one end)

Small test tube

Heating oil (e.g., mineral oil)

Bunsen burner or hot plate

Procedure:

Fill the small test tube with approximately 0.5 mL of 3-Mercaptopropanol.

Place the capillary tube, sealed end up, into the test tube containing the liquid.

Attach the test tube to the thermometer using a rubber band or wire, ensuring the bulb of the

thermometer is level with the bottom of the test tube.

Suspend the assembly in the Thiele tube filled with heating oil, making sure the liquid level is

above the sample but below the opening of the test tube.[4]

Gently heat the side arm of the Thiele tube.[4] Convection currents will ensure uniform

heating.[4]

As the temperature rises, a stream of bubbles will emerge from the open end of the capillary

tube.

Continue gentle heating until a continuous and rapid stream of bubbles is observed.

Turn off the heat and allow the apparatus to cool slowly.
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The boiling point is the temperature at which the stream of bubbles stops and the liquid

begins to enter the capillary tube.[4] Record this temperature.

Determination of Density using a Digital Density Meter
(ASTM D4052)
This method provides a precise and rapid determination of liquid density.[5][6][7]

Apparatus:

Digital density meter with an oscillating U-tube.[8]

Syringe or automated sampler for sample injection.

Thermostatically controlled bath to maintain the measurement temperature.

Procedure:

Calibrate the digital density meter with two reference standards (e.g., dry air and distilled

water) at the desired temperature.

Ensure the oscillating U-tube is clean and dry.

Introduce a small volume of 3-Mercaptopropanol (typically 0.7-1.0 mL) into the U-tube,

ensuring there are no air bubbles.[6][8]

Allow the sample to thermally equilibrate to the set temperature.

The instrument measures the change in the oscillation frequency of the U-tube caused by

the mass of the sample.[8]

The density is then calculated by the instrument based on the calibration data.[8]

Record the density value at the specified temperature.

Determination of Refractive Index using an Abbe
Refractometer
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This is a standard method for measuring the refractive index of liquids.

Apparatus:

Abbe refractometer

Constant temperature water bath

Dropper or pipette

Lens tissue

Solvent for cleaning (e.g., ethanol or isopropanol)

Procedure:

Turn on the refractometer and the light source.

Connect the refractometer to the constant temperature water bath set to the desired

temperature (e.g., 20 °C). Allow the prisms to equilibrate.

Open the prism assembly and clean the surfaces of both the illuminating and refracting

prisms with a suitable solvent and a soft lens tissue.

Place a few drops of 3-Mercaptopropanol onto the surface of the refracting prism.

Close the prism assembly and ensure the liquid spreads evenly between the two prisms.

Look through the eyepiece and adjust the coarse and fine control knobs until the dividing line

between the light and dark fields is sharp and centered in the crosshairs.

If a color fringe is observed, adjust the chromaticity screw to eliminate it.

Read the refractive index value from the instrument's scale.

Clean the prisms thoroughly after the measurement.
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Formation of Self-Assembled Monolayers (SAMs) on a
Gold Substrate
This protocol describes a common application of 3-Mercaptopropanol in surface modification.

[9][10]

Materials and Equipment:

Gold-coated substrate (e.g., gold-coated silicon wafer or glass slide)

3-Mercaptopropanol

Absolute ethanol (200 proof)

Piranha solution (7:3 mixture of concentrated H₂SO₄ and 30% H₂O₂) - EXTREME CAUTION

IS REQUIRED

Deionized water

Clean glass or polypropylene containers

Tweezers

Nitrogen gas source

Sonicator

Procedure:

Substrate Cleaning:

Immerse the gold substrate in piranha solution for 1-5 minutes to remove organic

contaminants. (Warning: Piranha solution is extremely corrosive and reactive. Handle with

extreme care in a fume hood with appropriate personal protective equipment).

Rinse the substrate thoroughly with deionized water, followed by absolute ethanol.

Dry the substrate under a stream of nitrogen gas.
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Solution Preparation:

Prepare a 1 mM solution of 3-Mercaptopropanol in absolute ethanol in a clean container.

Monolayer Assembly:

Immerse the clean, dry gold substrate into the thiol solution.[10]

To minimize oxidation, it is recommended to purge the container with nitrogen gas before

sealing.

Allow the self-assembly to proceed for 18-24 hours at room temperature to form a well-

ordered monolayer.[11]

Post-Assembly Rinsing and Drying:

Remove the substrate from the thiol solution with tweezers.

Rinse the substrate thoroughly with absolute ethanol to remove any non-chemisorbed

molecules.[9]

For improved cleanliness, the substrate can be sonicated in fresh ethanol for 1-3 minutes.

[9][10]

Dry the substrate again under a stream of nitrogen gas.

The functionalized substrate is now ready for characterization or further use.

Synthesis of 3-Mercaptopropanol
A common laboratory synthesis of 3-Mercaptopropanol involves the reduction of 3-

mercaptopropionic acid or its esters.[1] The following diagram illustrates a representative

synthetic pathway.
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Starting Material

Reagents & Solvent Product

3-Mercaptopropionic acid ethyl ester

3-Mercaptopropanol

Reduction
(18h, ambient temp)

LiAlH₄

Tetrahydrofuran (Solvent)

Click to download full resolution via product page

Synthesis of 3-Mercaptopropanol via reduction.

Conclusion
3-Mercaptopropanol is a versatile chemical with well-defined physicochemical properties. Its

bifunctional nature makes it an important building block in various synthetic applications. The

protocols provided herein offer standardized methods for the determination of its key properties

and for its application in forming self-assembled monolayers, a cornerstone technique in

surface science and nanotechnology. Understanding these fundamental properties and

experimental procedures is crucial for the effective utilization of 3-Mercaptopropanol in
research, development, and various industrial applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 10 / 10 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7801479?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

